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Compound of Interest
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An in-depth exploration for researchers, scientists, and drug development professionals into
the thermal characteristics of tungsten hexacarbonyl, detailing its decomposition pathways,
kinetics, and the experimental methodologies used for its analysis.

Tungsten hexacarbonyl, W(CO)s, is a volatile, white crystalline solid that serves as a crucial
precursor in various chemical processes, most notably in the chemical vapor deposition (CVD)
of tungsten thin films for microelectronics.[1][2] Its utility is intrinsically linked to its thermal
stability and decomposition characteristics. Understanding the conditions under which W(CO)e
breaks down, the products it forms, and the kinetics of this transformation is paramount for
controlling deposition processes and other applications. This guide provides a comprehensive
overview of the thermal behavior of tungsten hexacarbonyl.

Thermal Decomposition Profile

Tungsten hexacarbonyl is relatively stable in air but decomposes upon heating.[3] The
decomposition process is complex and can be influenced by various factors, including
temperature, pressure, the surrounding atmosphere, and the nature of the substrate. The
decomposition generally begins at temperatures around 150°C, with significant decomposition
occurring in the range of 200°C to 600°C.[2][4][5]

The primary decomposition reaction involves the stripping of carbon monoxide ligands to yield
metallic tungsten:

W(CO)s —~ W + 6CO
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However, the process is often more intricate, with the potential for the formation of tungsten
oxides and the incorporation of carbon into the final tungsten deposit, particularly at lower
temperatures.[4][6][7] The presence of oxygen-containing species can lead to the formation of
tungsten oxides, while the disproportionation of carbon monoxide can result in carbon
deposition.[7]

Decomposition Products

The decomposition of tungsten hexacarbonyl can yield a variety of solid and gaseous products
depending on the experimental conditions. The primary intended solid product is tungsten
metal. However, impurities such as tungsten oxides (e.g., WOz, WOs) and carbon are often co-
deposited.[4][6][7] The main gaseous product is carbon monoxide, with minor amounts of
carbon dioxide also potentially being formed.[7]

Quantitative Decomposition Data

The following tables summarize key quantitative data related to the thermal decomposition of
tungsten hexacarbonyl, compiled from various studies.

Parameter Value Conditions/Notes

Decomposes without melting

Decomposition Temperature
at 150°CJ[2]

Deposition temperature range:

For Chemical Vapor Deposition
200 - 600°C[4]

Activation Energy
62.6 kcal/g-mole
(Homogeneous)

~70 kcal/g-mole[7]

Activation Energy
36.6 kcal/g-mole
(Heterogeneous)

~35 kcal/g-mole[7]

Enthalpy of Sublimation

59.4 + 1.9 kd/mol[8]
(AHsub)
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Experimental Protocols for Thermal Analysis

Several analytical techniques are employed to study the thermal stability and decomposition of
tungsten hexacarbonyl. The most common methods include Thermogravimetric Analysis
(TGA), Differential Scanning Calorimetry (DSC), and Mass Spectrometry (MS).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which W(CO)e sublimes and decomposes by
measuring the change in mass as a function of temperature.

Methodology:

A small, precisely weighed sample of tungsten hexacarbonyl (typically in the milligram range)
is placed in a sample pan (e.g., alumina, platinum).

e The sample pan is placed in a high-precision balance within a furnace.

e The furnace is heated at a controlled, constant rate (e.g., 10 °C/min) under a specific
atmosphere (e.g., nitrogen, argon) to prevent oxidation.[8][9]

e The mass of the sample is continuously monitored as the temperature increases.

o Aplot of mass versus temperature (TGA curve) is generated. Sublimation and decomposition
events are identified by mass loss steps in the curve.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the phase transitions and decomposition
of W(CO)e as a function of temperature.

Methodology:

o Asmall, weighed sample of tungsten hexacarbonyl is hermetically sealed in a sample pan.
An empty, sealed pan is used as a reference.

o Both the sample and reference pans are placed in a DSC cell and heated at a constant rate.
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e The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

o Endothermic events (like melting or sublimation) and exothermic events (like decomposition)
are recorded as peaks in the DSC thermogram.

Mass Spectrometry (MS)

Objective: To identify the gaseous products evolved during the thermal decomposition of
W(CO)e.

Methodology:
e Tungsten hexacarbonyl is heated in a chamber connected to a mass spectrometer.

e As the compound decomposes, the volatile products are introduced into the ion source of the
mass spectrometer.

e The evolved gases are ionized, and the resulting ions are separated based on their mass-to-
charge ratio.

e The mass spectrum reveals the identity and relative abundance of the decomposition
products. This technique is often coupled with TGA (TGA-MS) to correlate gas evolution with
specific mass loss events.

Visualizing Decomposition and Experimental
Workflows

The following diagrams, generated using the DOT language, illustrate the decomposition
pathway of tungsten hexacarbonyl and a typical experimental workflow for its thermal analysis.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

6CO (gas)

Impurities

(Tungsten Oxides, Carbon)

Click to download full resolution via product page

Caption: Simplified decomposition pathway of tungsten hexacarbonyl.
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Conclusion

The thermal decomposition of tungsten hexacarbonyl is a multifaceted process that is
fundamental to its application in materials science and beyond. A thorough understanding of its
decomposition temperature, the products formed, and the kinetics of the reaction is essential
for optimizing processes that utilize this versatile precursor. The experimental techniques
outlined in this guide provide the necessary tools for researchers to probe the thermal behavior
of W(CO)s and tailor its decomposition to achieve desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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